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Introduction

Magnesium iodide (MgI₂) has been identified as a highly effective co-catalyst in iridium(I)-

catalyzed addition reactions, significantly enhancing reaction rates and product yields. This

application is particularly notable in the synthesis of propargylic amines through the addition of

silylacetylenes to imines. The use of MgI₂ as an additive allows for lower catalyst loading,

shorter reaction times, and improved overall efficiency of the transformation, making it a

valuable tool for researchers in organic synthesis and drug development.[1]

Key Advantages of Using MgI₂ as a Co-catalyst:

Accelerated Reaction Rates: The addition of catalytic amounts of MgI₂ dramatically speeds

up the iridium-catalyzed addition of silylacetylenes to imines.[1]

Increased Yields: The presence of MgI₂ generally leads to higher isolated yields of the

desired propargylic amine products.[1]

Reduced Catalyst Loading: The enhanced reactivity allows for a reduction in the amount of

the primary iridium catalyst required, which is economically and environmentally beneficial.

[1]

Broad Substrate Scope: The method is applicable to a wide variety of imines, including those

derived from aromatic and aliphatic aldehydes, as well as ketimines.[1]
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Simplified Procedures: The reaction protocol is often straightforward, with simplified workup

procedures that involve direct filtration through silica gel.[1]

Data Presentation: Iridium-Catalyzed Addition of
Trimethylsilylacetylene to Various Imines with MgI₂
Co-catalyst
The following table summarizes the quantitative data for the iridium-catalyzed addition of

trimethylsilylacetylene to a range of imines, highlighting the effect of the MgI₂ co-catalyst. The

data is compiled from a study by Fischer and Carreira (2004).[1]
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Entry
Imine
Substrate

Ir Catalyst
(mol%)

MgI₂ (mol%) Time (h) Yield (%)

1

N-

Benzylidene-

4-

methylaniline

0.5 2 1 95

2

N-(4-

Methoxybenz

ylidene)-4-

methylaniline

0.5 2 1 96

3

N-(4-

Chlorobenzyli

dene)-4-

methylaniline

0.5 2 1 94

4

N-(2-

Naphthalenyl

methylene)-4-

methylaniline

0.5 2 1 95

5

N-(3-

Phenylallylide

ne)-4-

methylaniline

0.5 2 1 92

6

N-

(Cyclohexylm

ethylene)-4-

methylaniline

2.0 4 12 85

7

N-(1-

Phenylethylid

ene)-4-

methylaniline

(Ketimine)

2.0 4 12 88
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Experimental Protocols
General Protocol for the Iridium-Catalyzed Addition of Silylacetylenes to Imines using MgI₂ Co-

catalyst

This protocol is adapted from the work of Fischer and Carreira in the synthesis of propargylic

amines.[1]

Materials:

Iridium(I) catalyst precursor, e.g., [IrCl(COD)]₂ (0.5-2.0 mol%)

Magnesium iodide (MgI₂) (2-4 mol%)

Imine (1.0 equiv)

Silylacetylene (e.g., trimethylsilylacetylene) (1.2-1.5 equiv)

Anhydrous tetrahydrofuran (THF)

Inert atmosphere (Argon or Nitrogen)

Standard glassware for anhydrous reactions

Procedure:

Reaction Setup: Under an inert atmosphere, add the iridium catalyst precursor (e.g.,

[IrCl(COD)]₂) and magnesium iodide (MgI₂) to a dry reaction flask equipped with a magnetic

stir bar.

Solvent and Reactant Addition: Add anhydrous THF to the flask, followed by the imine. Stir

the mixture for a few minutes to ensure dissolution.

Initiation of Reaction: Add the silylacetylene to the reaction mixture at room temperature.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or another suitable analytical technique.
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Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced

pressure. The crude product can be purified by direct filtration through a short plug of silica

gel, eluting with an appropriate solvent system (e.g., hexanes/ethyl acetate).

Characterization: Characterize the purified propargylic amine product by standard analytical

methods (NMR, IR, Mass Spectrometry).

Visualizations
Logical Workflow for the Iridium-Catalyzed Addition Reaction
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Experimental Workflow for Iridium-Catalyzed Propargylic Amine Synthesis

Reaction Setup under Inert Atmosphere
- Add [IrCl(COD)]₂ and MgI₂ to flask

Addition of Reactants and Solvent
- Add anhydrous THF and imine

Initiation of the Reaction
- Add silylacetylene at room temperature

Reaction Monitoring
- TLC or other analytical methods

Work-up
- Concentrate the reaction mixture

Purification
- Silica gel filtration

Product Characterization
- NMR, IR, MS
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Caption: A flowchart of the experimental procedure.

Proposed Role of MgI₂ in the Iridium Catalytic Cycle
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Proposed Catalytic Cycle with MgI₂ Co-catalyst
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Caption: A diagram of the proposed catalytic cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8816303#mgi-as-a-co-catalyst-in-iridium-catalyzed-
additions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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